2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone

• IUPAC Name: 2-tert-butyl-5-hydroxy-4-methoxypyridazin-3-one
• InChI: InChI=1S/C9H14N2O3/c1-9(2,3)11-8(13)7(14-4)6(12)5-10-11/h5,12H,1-4H3
• InChI Key: QQUJLYNRVXZOFP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N1C(=O)C(=C(C=N1)O)OC
• Molecular Formula: C9H14N2O3
• Molecular Weight: 198.22 g/mol

Description

2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone, also known as TMB-4, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. TMB-4 has been found to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects.

Scientific Research Applications

2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has been found to exhibit a range of biological activities that make it a promising candidate for therapeutic applications. Studies have shown that 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has anti-inflammatory effects, which make it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has also been found to exhibit antioxidant properties, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has been shown to have neuroprotective effects, which could make it a potential treatment for stroke and traumatic brain injury.

Mechanism of Action

The exact mechanism of action of 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone is not fully understood, but it is thought to act through a variety of pathways. 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-1beta, which may contribute to its anti-inflammatory effects. 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has also been found to increase the expression of antioxidant enzymes, such as superoxide dismutase and catalase, which may contribute to its antioxidant effects. Additionally, 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has been shown to modulate the activity of ion channels and receptors in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has been found to have a range of biochemical and physiological effects. In vitro studies have shown that 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone can inhibit the production of reactive oxygen species and lipid peroxidation, which are markers of oxidative stress. 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has also been found to increase the activity of antioxidant enzymes, such as superoxide dismutase and catalase. In vivo studies have shown that 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone can reduce inflammation in animal models of arthritis and multiple sclerosis. 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has also been found to improve neurological outcomes in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, which makes it readily available for research purposes. 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has also been found to be stable in a range of conditions, which makes it suitable for use in a variety of assays. However, there are also limitations to using 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone in lab experiments. 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has not been extensively studied in humans, so its safety and efficacy in humans is not fully understood. Additionally, 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone has a relatively short half-life, which may limit its effectiveness in some applications.

Future Directions

There are several future directions for research on 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone. One area of research could focus on the development of 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of research could focus on the use of 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone as a potential treatment for stroke and traumatic brain injury. Additionally, further research could be conducted to better understand the mechanism of action of 2-tert-butyl-5-hydroxy-4-methoxy-3(2H)-pyridazinone and to identify other potential therapeutic applications for this compound.